Cas no 63743-52-2 (2-{[(2-hydroxyethyl)amino]methyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 2-{[(2-hydroxyethyl)amino]methyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 63743-52-2
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 960803
• PubChem ID: 328075
• Update Time: 2025-04-19

2-{[(2-hydroxyethyl)amino]methyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-hydroxyethyl)amino]methyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• 2-[(2-hydroxyethylamino)methyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• AC1L71TQ
• NSC305511
• NSC-305511
• 63743-52-2
• DTXSID90316667

• Inchi： 1S/C13H17N3O2S/c17-6-5-14-7-10-15-12(18)11-8-3-1-2-4-9(8)19-13(11)16-10/h14,17H,1-7H2,(H,15,16,18)
• InChI Key： NYNPYTCYRZIEKB-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(CNCCO)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 279.10431
• Monoisotopic Mass: 279.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.55
• Refractive Index: 1.754
• PSA: 73.72
• LogP: 1.33620